Cas no 941924-28-3 (8-(butan-2-yl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(butan-2-yl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 941924-28-3
• MF: C₁₇H₂₆N₅O₂
• MW: 332.42064332962
• CID: 6216208
• PubChem ID: 73328688
• Update Time: 2025-07-01

8-(butan-2-yl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(butan-2-yl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 941924-28-3
• 8-(sec-butyl)-3-isobutyl-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• Inchi： 1S/C17H26N5O2/c1-7-11(4)22-12(5)9-20-13-14(18-16(20)22)19(6)17(24)21(15(13)23)8-10(2)3/h9-11,13H,7-8H2,1-6H3/q+1
• InChI Key： ASNGRDVQIFYFKB-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC3N(C(C)=C[N+]2=3)C(C)CC)N(C)C(N1CC(C)C)=O

Computed Properties

• Exact Mass: 332.20865009g/mol
• Monoisotopic Mass: 332.20865009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.8Ų

Additional information on 8-(butan-2-yl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 8-(butan-2-yl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS 941924-28-3)

The compound 8-(butan-2-yl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, identified by its CAS number 941924-28-3, is a structurally complex molecule belonging to the imidazo[1,2-g]purine family. This class of compounds has garnered significant attention in recent years due to their potential applications in pharmaceuticals, agrochemicals, and material sciences. The unique structural features of this compound, including its butan-2-yl and 2-methylpropyl substituents, contribute to its distinct chemical and physical properties, making it a subject of interest for researchers and industry professionals alike.

In the context of current scientific trends, the demand for novel heterocyclic compounds like 8-(butan-2-yl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione has surged, particularly in the fields of drug discovery and medicinal chemistry. Researchers are increasingly exploring its potential as a bioactive scaffold, given its resemblance to naturally occurring purine derivatives, which are fundamental to numerous biological processes. This has led to a spike in searches for terms such as "imidazo[1,2-g]purine derivatives" and "CAS 941924-28-3 applications," reflecting the growing curiosity about its utility.

The synthesis of 8-(butan-2-yl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione typically involves multi-step organic reactions, often starting from readily available purine precursors. Its methylpropyl and butan-2-yl side chains are strategically incorporated to enhance solubility and bioavailability, which are critical factors in pharmaceutical development. Recent studies have highlighted its potential as a kinase inhibitor, a property that aligns with the current focus on targeted therapies for diseases such as cancer and inflammatory disorders. This has further fueled interest in queries like "imidazo[1,2-g]purine kinase inhibitors" and "CAS 941924-28-3 mechanism of action."

From an industrial perspective, the compound's stability and functional group diversity make it a candidate for high-throughput screening in drug development pipelines. Its 1,7-dimethyl and 3-(2-methylpropyl) moieties are particularly noteworthy, as they can influence binding affinity and metabolic stability—key considerations in lead optimization. These attributes have led to increased searches for "imidazo[1,2-g]purine synthesis" and "941924-28-3 suppliers," indicating its relevance in both academic and commercial spheres.

Environmental and safety profiles of 8-(butan-2-yl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione are also under scrutiny, as regulatory bodies emphasize green chemistry principles. Researchers are investigating eco-friendly synthesis routes and biodegradable derivatives, addressing concerns raised by queries like "CAS 941924-28-3 environmental impact." This aligns with the broader shift toward sustainable practices in chemical manufacturing.

In summary, 8-(butan-2-yl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS 941924-28-3) represents a versatile and promising compound with multifaceted applications. Its structural complexity and functional adaptability position it at the forefront of innovations in pharmaceutical research and material science, making it a focal point for future scientific exploration.